Cas no 2137478-11-4 ((1-Amino-3-cyclobutoxy-4-methylcyclohexyl)methanol)

• Product Name: (1-Amino-3-cyclobutoxy-4-methylcyclohexyl)methanol
• CAS No: 2137478-11-4
• MF: C₁₂H₂₃NO₂
• MW: 213.316523790359
• CID: 6289085
• PubChem ID: 165872149
• Update Time: 2025-05-19

(1-Amino-3-cyclobutoxy-4-methylcyclohexyl)methanol Chemical and Physical Properties

Names and Identifiers

• 2137478-11-4
• (1-amino-3-cyclobutoxy-4-methylcyclohexyl)methanol
• EN300-1159185
• (1-Amino-3-cyclobutoxy-4-methylcyclohexyl)methanol

• Inchi： 1S/C12H23NO2/c1-9-5-6-12(13,8-14)7-11(9)15-10-3-2-4-10/h9-11,14H,2-8,13H2,1H3
• InChI Key： FYULOPAQQFTNSJ-UHFFFAOYSA-N
• SMILES： O(C1CCC1)C1CC(CO)(CCC1C)N

Computed Properties

• Exact Mass: 213.172878976g/mol
• Monoisotopic Mass: 213.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 55.5Ų

Additional information on (1-Amino-3-cyclobutoxy-4-methylcyclohexyl)methanol

Introduction to (1-Amino-3-cyclobutoxy-4-methylcyclohexyl)methanol (CAS No. 2137478-11-4)

The compound (1-Amino-3-cyclobutoxy-4-methylcyclohexyl)methanol (CAS No. 2137478-11-4) is a complex organic molecule with a unique structure that combines several functional groups. This compound has garnered attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. Its structure features a cyclohexane ring substituted with an amino group, a cyclobutoxy group, and a methyl group, along with a hydroxymethyl side chain. This combination of functional groups makes it a versatile molecule with intriguing chemical properties.

Recent studies have highlighted the importance of (1-Amino-3-cyclobutoxy-4-methylcyclohexyl)methanol in the development of new drug candidates. The presence of the amino group and the hydroxymethyl chain suggests potential for hydrogen bonding, which is crucial in drug design for interactions with biological targets. Additionally, the cyclobutoxy group introduces rigidity into the molecule, which can influence its pharmacokinetic properties such as absorption and distribution.

One of the most significant advancements in understanding this compound has come from computational chemistry studies. Researchers have employed molecular docking techniques to evaluate the binding affinity of (1-Amino-3-cyclobutoxy-4-methylcyclohexyl)methanol with various protein targets. These studies have revealed promising interactions with enzymes involved in metabolic pathways, suggesting its potential as an inhibitor or modulator in therapeutic applications.

The synthesis of (1-Amino-3-cyclobutoxy-4-methylcyclohexyl)methanol involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the cyclohexane ring through ring-closing reactions, followed by selective substitution to introduce the amino and cyclobutoxy groups. The final step involves hydroxylation to form the methanol side chain, ensuring the molecule's functionality.

In terms of applications, (1-Amino-3-cyclobutoxy-4-methylcyclohexyl)methanol has shown promise in the agrochemical industry as a potential herbicide or fungicide. Its ability to inhibit key enzymes involved in plant metabolism makes it a candidate for developing more effective agricultural chemicals. Furthermore, its unique structure could be exploited in materials science for creating novel polymers or surfactants with tailored properties.

Recent research has also explored the environmental impact of (1-Amino-3-cyclobutoxy-4-methylcyclohexyl)methanol. Studies have focused on its biodegradation pathways and toxicity profiles to assess its safety for use in various applications. Preliminary findings indicate that it undergoes rapid biodegradation under aerobic conditions, reducing its environmental footprint.

In conclusion, (1-Amino-3-cyclobutoxy-4-methylcyclohexyl)methanol (CAS No. 2137478-11-4) is a fascinating compound with diverse potential applications across multiple industries. Its unique structure and functional groups make it a valuable subject for further research and development. As ongoing studies continue to uncover its properties and capabilities, this compound is poised to play a significant role in advancing scientific and technological frontiers.